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Compound of Interest

Compound Name: 3-Acetamido-4-methylbenzoic acid

Cat. No.: B184020

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Acetamido-4-methylbenzoic
acid, including its chemical identity, physical properties, synthesis, and spectral data.

Core Chemical Information

Chemical Name: 3-Acetamido-4-methylbenzoic acid CAS Number: 6946-14-1[1][2][3]
Molecular Formula: C10H11NO3[3] Molecular Weight: 193.20 g/mol [4]

Structure

The chemical structure of 3-Acetamido-4-methylbenzoic acid is presented below.
Caption: 2D Structure of 3-Acetamido-4-methylbenzoic acid.

Physicochemical Properties

A summary of the available physical and chemical properties for 3-Acetamido-4-
methylbenzoic acid is provided in the table below.
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Property Value Source
Molecular Weight 193.20 g/mol [4]
Boiling Point 425.7°C at 760 mmHg [5]
Density 1.276 g/cm3 [1][5]
Refractive Index 1.607 [5]
Flash Point 211.3°C [5]

Synthesis

While a specific detailed experimental protocol for the synthesis of 3-Acetamido-4-
methylbenzoic acid is not readily available in the searched literature, a feasible and
commonly employed synthetic route is the acetylation of 3-amino-4-methylbenzoic acid. This
reaction typically involves the treatment of the amino starting material with an acetylating agent
such as acetic anhydride or acetyl chloride, often in the presence of a base or in a suitable

solvent.

A general workflow for this proposed synthesis is outlined below.
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Caption: Proposed synthesis workflow for 3-Acetamido-4-methylbenzoic acid.
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Spectroscopic Data

Detailed experimental spectroscopic data (*H NMR, 3C NMR, and IR) for 3-Acetamido-4-
methylbenzoic acid are not explicitly available in the reviewed literature. However, data for
structurally related compounds can provide an estimation of the expected spectral features.

Biological Activity and Applications

Currently, there is limited publicly available information regarding the specific biological
activities or applications of 3-Acetamido-4-methylbenzoic acid in the scientific literature.
Benzoic acid and its derivatives are known to possess a wide range of biological activities and
are common scaffolds in medicinal chemistry. Further research is required to elucidate the
potential therapeutic or industrial applications of this specific compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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